Cas no 192-97-2 (Benzoepyrene)

• Product Name: Benzoepyrene
• CAS No: 192-97-2
• MF: C₂₀H₁₂
• MW: 252.30900
• MDL: MFCD00003605
• CID: 169135
• PubChem ID: 24891539
• Update Time: 2024-11-26

Benzoepyrene Chemical and Physical Properties

Names and Identifiers

• Benzo[e]pyrene
• Benzo(e)pyrene
• Benzo(e)pyrene Solution
• 1,2-Benzopyrene
• 1,2-Benzpyrene
• 1,2-Benzpyrene,4,5-Benzpyrene
• 4,5-Benzopyrene
• 4,5-Benzpyrene
• 9,10-Benzpyrene
• B(e)P
• Benz[e]pyrene
• Benzo(a)pyrene
• Benzo(l)pyrene
• Benzo[e]pyrene1000µg
• benzo<e>pyrene
• NSC 89273
• Benz(e)pyrene
• Benzo[e]pyrene,90%
• EINECS 205-892-7
• NCGC00091854-03
• SMR001370896
• NCGC00256975-01
• Benzo[e]pyrene 10 microg/mL in Acetonitrile
• HMS3039P15
• FT-0694849
• WLN: L D6666 B6 2AB TJ
• Benzo[e]pyrene 10 microg/mL in Cyclohexane
• NSC-89273
• BENZO(E)PYRENE [MI]
• 1,2-Benzpyrene (VAN)
• J-012492
• BRN 1911334
• UNII-63APT6398R
• HY-N10021
• CHEBI:34567
• benzpyren
• BENZO(E)PYRENE [HSDB]
• 63APT6398R
• 192-97-2
• CHEMBL1371125
• CCRIS 786
• Tox21_201724
• Benzo[e]pyrene, analytical standard
• Epitope ID:119717
• Tox21_303185
• BENZO(E)PYRENE [IARC]
• CAS-192-97-2
• NS00002471
• Benzo[e]pyrene 100 microg/mL in Cyclohexane
• Benzo[e]pyrene 100 microg/mL in Acetonitrile
• MLS002415714
• NCGC00259273-01
• Benzo[e]pyrene, 98%
• 73467-76-2
• Q2645019
• DTXCID103764
• AKOS015902954
• NSC89273
• HSDB 4031
• DTXSID3023764
• Benzo[e]pyrene; 1,2-Benzopyrene; 1,2-Benzpyrene; 4,5-Benzopyrene; 4,5-Benzpyrene; NSC 89273
• NCGC00091854-01
• Benzo[e]pyrene, BCR(R) certified Reference Material
• CS-0253694
• TXVHTIQJNYSSKO-UHFFFAOYSA-N
• Benzo[l]pyrene
• 1,2-Benzopyrene (VAN)
• A927939
• NCGC00091854-02
• BENZO (E) PYRENE
• DA-71384
• G85784
• Benzoepyrene

• MDL： MFCD00003605
• Inchi： InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H
• InChI Key： TXVHTIQJNYSSKO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow or yellowish brown crystalline powder
• Density: 1.286
• Melting Point: 177-180 °C (lit.)
• Boiling Point: 495.49°C (rough estimate)
• Flash Point: Fahrenheit: -.4 ° f
  Celsius: -18 ° c
  
• Refractive Index: 1.8530 (estimate)
• PSA: 0.00000
• LogP: 5.73720
• Merck: 13,1105
• Color/Form: 100 μg/mL in cyclohexane
• Solubility: Insoluble in water, soluble in benzene \ toluene \ cyclohexane, slightly soluble in ethanol \ methanol
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzoepyrene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350,H410
• Warning Statement： P201,P273,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-50/53
• Safety Instruction： 53-45-60-61
• RTECS：DJ4200000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R45; R50/53; R67; R65; R38; R11
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons